1,3-Propanediol, 2-[(2-amino-6-chloro-9H-purin-9-yl)methoxy]-

• CAS No.: 89419-25-0
• Molecular Formula: C9H12ClN5O3
• Molecular Weight: 273.68 g/mol
• IUPAC Name: 2-[(2-amino-6-chloropurin-9-yl)methoxy]propane-1,3-diol
• InChI: InChI=1S/C9H12ClN5O3/c10-7-6-8(14-9(11)13-7)15(3-12-6)4-18-5(1-16)2-17/h3,5,16-17H,1-2,4H2,(H2,11,13,14)
• InChI Key: WVIKNNBFRIACOB-UHFFFAOYSA-N
• Canonical SMILES: C1=NC2=C(N1COC(CO)CO)N=C(N=C2Cl)N

Description

1,3-Propanediol, 2-[(2-amino-6-chloro-9H-purin-9-yl)methoxy]- is a useful research compound. Its molecular formula is C9H12ClN5O3 and its molecular weight is 273.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 781 mg (2.18 mmoles) of 9-(1,3-diacetoxy-2-propoxymethyl)-2-amino-6-chloropurine in 22 ml of methanol was treated with 109 mmoles (5 mole percent) of freshly prepared sodium methoxide. Within ten minutes the stirred solution became cloudy and the product precipitated gradually in the course of forty-five minutes. The product was isolated by filtration, washed with 10 ml of water and dried in vacuo over P2O5 yielding 507 mg of pure product. A 200 MHz nmr spectrum in d6DMSO was fully in accord with the structure.